Cas no 6540-14-3 (5-methyl-1,3,2lambda4-dioxathian-2-one)
6540-14-3 structure
Product Name:5-methyl-1,3,2lambda4-dioxathian-2-one
CAS No:6540-14-3
MF:C4H8O3S
MW:136.169520378113
MDL:MFCD29041089
CID:399502
PubChem ID:10011947
Update Time:2025-04-19
5-methyl-1,3,2lambda4-dioxathian-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxathiane, 5-methyl-, 2-oxide
- 5-methyl-1,3,2lambda4-dioxathian-2-one
- 5-methyl-1,3,2
- 6540-14-3
- E?-dioxathian-2-one
- InChI=1/C4H8O3S/c1-4-2-6-8(5)7-3-4/h4H,2-3H2,1H
- SCHEMBL18296580
- EN300-234091
- DTXSID20434040
- 5-methyl-1,3,2-dioxathiane 2-oxide
-
- MDL: MFCD29041089
- Inchi: 1S/C4H8O3S/c1-4-2-6-8(5)7-3-4/h4H,2-3H2,1H3
- InChI Key: JBOJVYDWTHOHCV-UHFFFAOYSA-N
- SMILES: S1(=O)OCC(C)CO1
Computed Properties
- Exact Mass: 136.01944
- Monoisotopic Mass: 136.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 93.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 54.7Ų
Experimental Properties
- PSA: 35.53
5-methyl-1,3,2lambda4-dioxathian-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-234091-0.05g |
5-methyl-1,3,2lambda4-dioxathian-2-one |
6540-14-3 | 95% | 0.05g |
$174.0 | 2024-06-19 | |
| Enamine | EN300-234091-0.1g |
5-methyl-1,3,2lambda4-dioxathian-2-one |
6540-14-3 | 95% | 0.1g |
$257.0 | 2024-06-19 | |
| Enamine | EN300-234091-0.25g |
5-methyl-1,3,2lambda4-dioxathian-2-one |
6540-14-3 | 95% | 0.25g |
$367.0 | 2024-06-19 | |
| Enamine | EN300-234091-0.5g |
5-methyl-1,3,2lambda4-dioxathian-2-one |
6540-14-3 | 95% | 0.5g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-234091-1.0g |
5-methyl-1,3,2lambda4-dioxathian-2-one |
6540-14-3 | 95% | 1.0g |
$743.0 | 2024-06-19 | |
| Enamine | EN300-234091-2.5g |
5-methyl-1,3,2lambda4-dioxathian-2-one |
6540-14-3 | 95% | 2.5g |
$1454.0 | 2024-06-19 | |
| Enamine | EN300-234091-5.0g |
5-methyl-1,3,2lambda4-dioxathian-2-one |
6540-14-3 | 95% | 5.0g |
$2152.0 | 2024-06-19 | |
| Enamine | EN300-234091-10.0g |
5-methyl-1,3,2lambda4-dioxathian-2-one |
6540-14-3 | 95% | 10.0g |
$3191.0 | 2024-06-19 | |
| Enamine | EN300-234091-1g |
5-methyl-1,3,2lambda4-dioxathian-2-one |
6540-14-3 | 95% | 1g |
$743.0 | 2023-09-15 | |
| Enamine | EN300-234091-5g |
5-methyl-1,3,2lambda4-dioxathian-2-one |
6540-14-3 | 95% | 5g |
$2152.0 | 2023-09-15 |
5-methyl-1,3,2lambda4-dioxathian-2-one Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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